Cas no 39979-46-9 (1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis-)

• Product Name: 1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis-
• CAS No: 39979-46-9
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 316918
• PubChem ID: 170261
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis-
• 1-[6-(2,5-dioxopyrrol-1-yl)-3,5,5-trimethylhexyl]pyrrole-2,5-dione
• 1,1'-(2,2,4-Trimethylhexane-1,6-diyl)bis-1H-pyrrole-2,5-dione
• 1,6-bismaleimido(2,2,4-trimethyl)hexane
• 39979-46-9
• 1H-Pyrrole-2,5-dione, 1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis-
• DTXSID20885790
• EINECS 254-730-1
• NS00057428
• 1,6-bismaleimido-2,2,4-trimethylhexane
• XQCDLHVXAXBMGW-UHFFFAOYSA-N
• SCHEMBL258452

• Inchi： 1S/C17H22N2O4/c1-12(8-9-18-13(20)4-5-14(18)21)10-17(2,3)11-19-15(22)6-7-16(19)23/h4-7,12H,8-11H2,1-3H3
• InChI Key： XQCDLHVXAXBMGW-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CC(C)(C)CC(C)CCN1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 318.15806
• Monoisotopic Mass: 318.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 476.5°Cat760mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.55
• PSA: 74.76